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Compound of Interest

Compound Name: 5,6-Dimethyl-1H-benzotriazole

Cat. No.: B1355244 Get Quote

Spectroscopic Data for 5,6-Dimethyl-1H-
benzotriazole: A Technical Guide
This in-depth technical guide provides a comprehensive overview of the spectroscopic data for

5,6-Dimethyl-1H-benzotriazole, a compound of interest for researchers, scientists, and drug

development professionals. This document presents nuclear magnetic resonance (NMR),

infrared (IR), and mass spectrometry (MS) data in a clear and structured format. Detailed

experimental protocols for each technique are also provided to facilitate the reproduction and

verification of these results.

Chemical Structure and Properties
5,6-Dimethyl-1H-benzotriazole is a heterocyclic aromatic compound with the chemical

formula C₈H₉N₃.[1][2] Its structure consists of a benzene ring fused to a triazole ring, with two

methyl groups attached to the benzene moiety.

Molecular Formula: C₈H₉N₃[1][3]

Molecular Weight: 147.18 g/mol [1]

CAS Registry Number: 4184-79-6[2][3]

IUPAC Name: 5,6-dimethyl-1H-benzotriazole[1]
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Spectroscopic Data
The following sections present the key spectroscopic data for 5,6-Dimethyl-1H-benzotriazole,

organized for clarity and ease of comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules by

providing information about the chemical environment of atomic nuclei.[4][5]

Table 1: ¹H NMR Spectral Data for 5,6-Dimethyl-1H-benzotriazole

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

Data not explicitly

found in search

results

Table 2: ¹³C NMR Spectral Data for 5,6-Dimethyl-1H-benzotriazole

Chemical Shift (δ) ppm Assignment

Data not explicitly found in search results

Note: While general references to NMR spectra for this compound exist, specific peak

assignments and detailed spectra were not available in the initial search results. The tables are

provided as a template for data presentation.

Infrared (IR) Spectroscopy
Infrared spectroscopy measures the absorption of infrared radiation by a molecule, which

corresponds to its vibrational transitions.[6] It is particularly useful for identifying functional

groups present in a molecule.[7]

Table 3: IR Spectral Data for 5,6-Dimethyl-1H-benzotriazole
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Wavenumber (cm⁻¹) Intensity Assignment

Specific peak data not

explicitly found in search

results

Note: The NIST WebBook indicates the availability of a gas-phase IR spectrum for 5,6-
Dimethyl-1H-benzotriazole.[2] However, a detailed peak table was not retrieved. The table

serves as a template.

Mass Spectrometry (MS)
Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions.

[8] It provides information about the molecular weight and fragmentation pattern of a

compound.[9]

Table 4: Mass Spectrometry Data for 5,6-Dimethyl-1H-benzotriazole

m/z Relative Intensity (%) Assignment

147
Data not explicitly found in

search results
[M]⁺ (Molecular Ion)

118
Data not explicitly found in

search results

Other fragments

Note: PubChem and the NIST WebBook mention the availability of mass spectrometry data,

including GC-MS results.[1] The molecular ion peak is expected at an m/z of 147,

corresponding to the molecular weight.[1] The table is a template for presenting the

fragmentation pattern.

Experimental Protocols
The following are generalized experimental protocols for the spectroscopic techniques

discussed. Instrument-specific parameters may require optimization.
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NMR Spectroscopy
Sample Preparation: Dissolve 5-10 mg of purified 5,6-Dimethyl-1H-benzotriazole in

approximately 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).[4]

Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane

(TMS), to the solution to provide a reference point (0 ppm) for the chemical shifts.[4]

Data Acquisition: Transfer the solution to a clean NMR tube. Acquire the ¹H and ¹³C NMR

spectra using a high-resolution NMR spectrometer.[5] For ¹³C NMR, broadband proton

decoupling is typically used to simplify the spectrum.

IR Spectroscopy
For solid samples, the thin solid film or KBr pellet method is commonly employed.[10][11]

Thin Solid Film Method:

Dissolve a small amount of 5,6-Dimethyl-1H-benzotriazole in a volatile solvent (e.g.,

methylene chloride or acetone).[10]

Apply a drop of the solution to a salt plate (e.g., NaCl or KBr).[10]

Allow the solvent to evaporate, leaving a thin film of the compound on the plate.[10]

Acquire the IR spectrum using an FTIR spectrometer.[10]

KBr Pellet Method:

Grind a small amount of the sample with dry potassium bromide (KBr) powder using a

mortar and pestle.

Press the mixture into a thin, transparent pellet using a hydraulic press.

Place the pellet in the sample holder of the IR spectrometer and acquire the spectrum.

Mass Spectrometry
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Sample Introduction: Introduce a small amount of the sample into the mass spectrometer.

For volatile compounds like 5,6-Dimethyl-1H-benzotriazole, gas chromatography (GC) can

be used for separation and introduction into the mass spectrometer (GC-MS).[9]

Ionization: The sample molecules are ionized, typically using electron impact (EI) or a softer

ionization technique like electrospray ionization (ESI).[9][12]

Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio by a

mass analyzer.[8]

Detection: The separated ions are detected, and a mass spectrum is generated, showing the

relative abundance of each ion.

Workflow Visualization
The following diagram illustrates the general workflow for the spectroscopic analysis of an

organic compound like 5,6-Dimethyl-1H-benzotriazole.
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Caption: General workflow for the spectroscopic analysis of 5,6-Dimethyl-1H-benzotriazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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